Cas no 1040679-10-4 (N-(3,5-dimethylphenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide)

• Product Name: N-(3,5-dimethylphenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide
• CAS No: 1040679-10-4
• MF: C₂₂H₂₁N₃O₃S₂
• MW: 439.550442457199
• CID: 5385198
• Update Time: 2025-06-23

N-(3,5-dimethylphenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-Dimethylphenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-thiophenesulfonamide
• N-(3,5-dimethylphenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide

• Inchi： 1S/C22H21N3O3S2/c1-14-5-7-17(8-6-14)21-23-22(28-24-21)20-19(9-10-29-20)30(26,27)25(4)18-12-15(2)11-16(3)13-18/h5-13H,1-4H3
• InChI Key： ZONCOMRADTUQGX-UHFFFAOYSA-N
• SMILES： C1(C2ON=C(C3=CC=C(C)C=C3)N=2)SC=CC=1S(N(C1=CC(C)=CC(C)=C1)C)(=O)=O

Experimental Properties

• Density: 1.311±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 641.8±65.0 °C(Predicted)
• pka: -2.93±0.50(Predicted)

Additional information on N-(3,5-dimethylphenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide

Introduction to N-(3,5-dimethylphenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide (CAS No. 1040679-10-4)

N-(3,5-dimethylphenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1040679-10-4, represents a convergence of multiple structural motifs that are known for their potential biological activity. The presence of a thiophene ring, combined with sulfonamide and oxadiazole functional groups, positions this molecule as a candidate for further exploration in drug discovery and development.

The molecular architecture of N-(3,5-dimethylphenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide is characterized by its aromaticity and the presence of multiple heterocyclic systems. The thiophene ring is a key component in many biologically active molecules, often contributing to interactions with biological targets such as enzymes and receptors. The sulfonamide group is another important feature, known for its ability to enhance binding affinity and metabolic stability in drug molecules. Additionally, the oxadiazole moiety has been extensively studied for its pharmacological properties, including anti-inflammatory and antimicrobial activities.

In recent years, there has been a growing interest in the development of novel therapeutic agents that incorporate multiple pharmacophoric elements to improve efficacy and reduce side effects. N-(3,5-dimethylphenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide exemplifies this trend by combining several known bioactive scaffolds into a single molecule. This approach has led to the discovery of several promising lead compounds that are currently being evaluated in preclinical studies.

The synthesis of N-(3,5-dimethylphenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the thiophene derivative followed by functionalization with the sulfonamide group. The introduction of the 1,2,4-oxadiazole ring is achieved through a series of condensation reactions that require precise control over reaction conditions. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it more feasible to produce this compound on a larger scale.

The biological activity of N-(3,5-dimethylphenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide has been the subject of numerous studies. Initial investigations have shown that this compound exhibits promising properties in vitro, including inhibition of various enzymes and modulation of cell signaling pathways. These findings have prompted further research into its potential applications in treating a range of diseases. For instance, studies have suggested that this molecule may have utility in the treatment of inflammatory disorders due to its ability to inhibit key pro-inflammatory enzymes.

In addition to its potential therapeutic applications, N-(3,5-dimethylphenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]thiophene-3-sulfonamide has also been explored for its role in chemical biology research. The compound's unique structure provides researchers with a valuable tool for studying the interactions between small molecules and biological targets. By using this molecule as a probe, scientists can gain insights into the mechanisms underlying various biological processes and develop new strategies for drug design.

The development of novel pharmaceuticals is an ongoing process that relies on the continuous discovery and characterization of new compounds. N-(3,5-dimethylphenyl)-N-methyl-2-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yli]thiophene - 3 - sulfonamide represents an important contribution to this effort. Its complex structure and diverse biological activities make it a promising candidate for further investigation. As research in this area progresses，it is likely that additional applications for this compound will be identified，leading to new therapeutic options for patients worldwide.